Cas no 1824489-53-3 (Tert-butyl 5-amino-6-methylheptanoate)

• Product Name: Tert-butyl 5-amino-6-methylheptanoate
• CAS No: 1824489-53-3
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• MDL: MFCD24667250
• CID: 5606529
• PubChem ID: 85976453
• Update Time: 2023-09-02

Tert-butyl 5-amino-6-methylheptanoate Chemical and Physical Properties

Names and Identifiers

• 1824489-53-3
• EN300-9496806
• tert-butyl 5-amino-6-methylheptanoate
• Tert-butyl 5-amino-6-methylheptanoate

• MDL： MFCD24667250
• Inchi： 1S/C12H25NO2/c1-9(2)10(13)7-6-8-11(14)15-12(3,4)5/h9-10H,6-8,13H2,1-5H3
• InChI Key： OVCKJQGORWJKQB-UHFFFAOYSA-N
• SMILES： O(C(CCCC(C(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 215.188529040g/mol
• Monoisotopic Mass: 215.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų